An In-depth Technical Guide to the Tautomerism of 3H-Indazol-3-one and its Analogs
An In-depth Technical Guide to the Tautomerism of 3H-Indazol-3-one and its Analogs
Audience: Researchers, scientists, and drug development professionals.
Abstract: The indazole scaffold is a cornerstone in medicinal chemistry, renowned for its diverse biological activities.[1][2] The functionality and interaction of indazole-based compounds, particularly 3H-Indazol-3-one and its analogs, are profoundly dictated by their tautomeric state. This guide provides a comprehensive exploration of the tautomeric equilibria inherent to these molecules. We will dissect the structural characteristics of the primary tautomers, elucidate the environmental and substituent effects that govern their interconversion, and detail the analytical methodologies essential for their characterization. This document serves as a critical resource for professionals seeking to understand, control, and leverage the tautomerism of indazolones in research and drug development.
The Fundamental Concept: Tautomeric Equilibrium in Indazolones
Tautomerism is a form of constitutional isomerism where isomers, known as tautomers, readily interconvert through a chemical reaction, most commonly the migration of a proton. In the context of 3H-Indazol-3-one, this phenomenon gives rise to a dynamic equilibrium between multiple forms, each possessing distinct electronic and structural properties. Understanding this equilibrium is paramount, as the dominant tautomer in a specific environment (e.g., in solution, in a protein's active site) will determine the molecule's reactivity, polarity, hydrogen bonding capability, and ultimately, its biological function.
The core of indazolone tautomerism involves three principal forms: two hydroxy tautomers (one benzenoid and one quinonoid) and an oxo (or keto) tautomer. While indazole itself can exist in 1H and 2H forms, with the 1H tautomer being thermodynamically more stable, the introduction of an oxygen atom at the C3 position creates a more complex and fascinating equilibrium.[1][2][3]
The primary tautomers of 3H-Indazol-3-one are:
-
3-Hydroxy-1H-indazole (Benzenoid OH-form): An aromatic, enol-like structure.
-
1,2-Dihydro-3H-indazol-3-one (NH-oxo-form): A non-aromatic, keto-like structure.
-
3-Hydroxy-2H-indazole (Quinonoid OH-form): A quinonoid, enol-like structure.
The interconversion between these forms is a dynamic process, the balance of which can be tipped by a variety of factors.
Caption: Tautomeric equilibrium of 3H-Indazol-3-one.
Factors Governing Tautomeric Preference
The position of the tautomeric equilibrium is not fixed; it is highly sensitive to the molecule's environment and intrinsic structural features. A thorough understanding of these influences is critical for predicting molecular behavior and designing compounds with desired properties.
The Decisive Role of the Solvent
Solvation effects can dramatically shift the tautomeric balance by preferentially stabilizing one form over another.[4]
-
Polar Protic Solvents (e.g., Water, Ethanol): These solvents are capable of hydrogen bonding and possess large dipole moments. They can effectively solvate both hydrogen bond donors and acceptors. For the parent indazolinone, studies in aqueous solution have shown that the NH-oxo-form is overwhelmingly dominant, accounting for approximately 95% of the mixture.[5] This is attributed to the high polarity of the amide-like oxo-form, which is well-stabilized by water molecules.
-
Polar Aprotic Solvents (e.g., DMSO, DMF): These solvents have large dipole moments but do not act as hydrogen bond donors. They can still significantly influence the equilibrium. In DMSO, a polar aprotic solvent, a red shift in the UV-Vis spectrum of related compounds is often observed, indicating stabilization of the excited state through strong dipole-dipole interactions.[6] The relative stability of tautomers can be altered compared to protic media.
-
Non-Polar Solvents (e.g., Chloroform, Cyclohexane): In non-polar environments, intramolecular hydrogen bonding becomes a more dominant stabilizing factor. For some pyrazolone analogs, the enol (hydroxy) form is favored in non-polar solvents, as it allows for the formation of a stable intramolecular hydrogen bond.[7] The energy differences between tautomers can be significantly different in non-polar versus polar media.[7]
The Impact of Ring Substituents
The electronic nature and steric bulk of substituents on the indazole ring can fine-tune the tautomeric equilibrium.
-
Electronic Effects: Electron-withdrawing groups (EWGs) like -NO₂ and electron-donating groups (EDGs) like -NH₂ alter the acidity and basicity of the protons involved in tautomerization.[8] An EWG at the 7-position of indazolinone, for instance, has been shown to favor the 3-hydroxy tautomer. The effect of the substituent is also influenced by the solvent, with polar solvents often enhancing the electronic push or pull of the group.[8]
-
Steric Effects: Bulky substituents, particularly at the N-1 position, can create steric hindrance that destabilizes a particular tautomer. For example, 1-substitution can lead to a severe lone pair clash in the NH-oxo-form, causing a switch to the 3-hydroxy-1H-indazole tautomer to alleviate this strain.[5]
The Influence of pH
The acidity or basicity of the medium can control the tautomeric state by protonating or deprotonating the molecule. The pKa values of the different tautomers are distinct. By adjusting the pH, one can favor the formation of a specific conjugate acid or base, which in turn influences the neutral tautomeric equilibrium. This principle is widely used in techniques like pH-titration UV-Vis spectroscopy to study azo-hydrazone tautomerism, a related phenomenon.[9]
Analytical Characterization of Tautomers
Distinguishing and quantifying tautomers requires a multi-faceted analytical approach. No single technique tells the whole story; rather, a combination of spectroscopic and computational methods provides the most complete picture.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for elucidating the structure of tautomers in solution. Chemical shifts of key nuclei (¹H, ¹³C, ¹⁵N) are highly sensitive to the local electronic environment, which differs significantly between the oxo and hydroxy forms.
-
¹H NMR: The presence of a labile proton (OH vs. NH) gives a distinct signal. The chemical shift of the proton on the nitrogen in the pyrazole ring and the presence or absence of a hydroxyl proton signal can help identify the dominant form.
-
¹³C NMR: The chemical shift of the C3 carbon is a key indicator. In the NH-oxo-form, this carbon is a carbonyl carbon and resonates significantly downfield (typically >160 ppm). In the hydroxy forms, it is an enolic carbon bonded to oxygen and resonates further upfield.
-
¹⁵N NMR: The nitrogen chemical shifts provide direct information about the protonation state and hybridization of the nitrogen atoms in the pyrazole ring.
| Tautomer Form | Key NMR Indicator | Typical Chemical Shift Range (ppm) |
| NH-oxo-form | C3 Carbonyl | ¹³C: 160 - 180 |
| NH Proton | ¹H: 10 - 13 | |
| Hydroxy-forms | C3-OH Carbon | ¹³C: 140 - 160 |
| OH Proton | ¹H: 9 - 12 (often broad) |
Note: These are general ranges and can vary significantly based on solvent and substituents.
UV-Vis Spectroscopy
The electronic transitions, and thus the UV-Vis absorption spectra, differ for each tautomer due to variations in their conjugated systems. The aromatic hydroxy forms typically have different λmax values compared to the non-aromatic oxo-form. This technique is particularly useful for quantifying the tautomeric ratio in different solvents, as the observed spectrum is a linear combination of the spectra of the individual tautomers.[4][9]
X-Ray Crystallography
X-ray crystallography provides unambiguous proof of the tautomeric structure in the solid state.[10] It is the gold standard for structural determination, revealing bond lengths, bond angles, and intermolecular interactions like hydrogen bonding. Several studies have used X-ray analysis to confirm that certain substituted indazolones exist as the hydroxy tautomer in their crystalline form.
Computational Chemistry
Theoretical calculations, particularly using Density Functional Theory (DFT), have become indispensable for studying tautomerism.[11][12] Methods like B3LYP can accurately predict the relative stabilities of different tautomers in the gas phase and in solution (using models like the Polarizable Continuum Model, PCM).[7][13] These calculations provide insights into the energy differences between tautomers, helping to rationalize experimental findings and predict the behavior of novel analogs.[14]
Caption: A workflow for the comprehensive analysis of indazolone tautomerism.
Standard Operating Protocols
Adherence to validated protocols is essential for reproducible and trustworthy results.
Protocol: NMR Analysis of Tautomeric Ratio
-
Sample Preparation: Accurately weigh ~5-10 mg of the indazolone analog. Dissolve in 0.6 mL of the desired deuterated solvent (e.g., DMSO-d₆, CDCl₃, D₂O) in a clean NMR tube. Ensure complete dissolution.
-
Instrument Setup: Use a high-field NMR spectrometer (≥400 MHz). Tune and shim the instrument for optimal resolution. Acquire spectra at a constant, recorded temperature (e.g., 298 K).
-
Data Acquisition:
-
Acquire a standard ¹H spectrum.
-
Acquire a quantitative ¹³C spectrum using inverse-gated decoupling to ensure accurate integration. Use a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the carbons of interest.
-
-
Data Processing: Process the spectra using appropriate software (e.g., MestReNova, TopSpin). Apply Fourier transform, phase correction, and baseline correction.
-
Analysis:
-
Identify distinct signals corresponding to each tautomer. Use the C3 carbon signal in the ¹³C spectrum as a reliable diagnostic peak.
-
Integrate the diagnostic peaks for each tautomer.
-
Calculate the molar ratio by dividing the integral of each peak by the number of nuclei it represents (usually 1). The percentage of a tautomer is (Integral_tautomer / Sum_of_integrals) * 100.
-
Protocol: DFT Calculation of Tautomer Stability
-
Structure Building: Build the 3D structures of all relevant tautomers (NH-oxo, 1H-hydroxy, 2H-hydroxy) using a molecular editor (e.g., Avogadro, GaussView).
-
Conformational Search: (Optional but recommended) Perform a preliminary conformational search using a semi-empirical method like AM1 to find the lowest energy conformer for each tautomer.[14]
-
Geometry Optimization: Perform full geometry optimization for each tautomer using a DFT method and basis set (e.g., B3LYP/6-31G**).[14] This should be done first for the gas phase.
-
Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structures are true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE).
-
Solvation Modeling: To model a solvent, re-run the optimization and frequency calculations using a continuum solvation model (e.g., PCM) with the dielectric constant of the desired solvent.
-
Energy Analysis: Compare the final electronic energies (corrected with ZPVE) of the different tautomers in the gas phase and/or solvent. The tautomer with the lowest energy is the most stable. The energy difference (ΔE) can be used to estimate the equilibrium constant (Keq = e-ΔE/RT).
Implications for Drug Discovery and Development
The tautomeric state of an indazolone-based drug candidate is not an academic curiosity; it is a critical determinant of its therapeutic potential.
-
Receptor Binding: Different tautomers present different pharmacophores. One tautomer may have the correct arrangement of hydrogen bond donors and acceptors to fit into a receptor's active site, while another may not. The bioactive conformation is often a single, specific tautomeric form.
-
Physicochemical Properties: Tautomers can have different polarities, solubilities, and logP values. The NH-oxo-form is generally more polar than the hydroxy forms. These properties directly impact a drug's absorption, distribution, metabolism, and excretion (ADME) profile.
-
Intellectual Property: Different tautomers can be considered distinct chemical entities, which has significant implications for patenting and intellectual property rights.
By understanding and controlling the tautomerism of indazolone analogs, medicinal chemists can design more effective, selective, and bioavailable drugs.[15][16]
References
-
Annular tautomerism of indazole (1a: benzenoid 1H-indazole tautomer; 1b - ResearchGate. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]
-
Carvalho, T. A. C., et al. (2020). Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants. Saudi Pharmaceutical Journal, 28(8), 918-929. Available at: [Link]
-
Carvalho, T. A. C., et al. (2020). Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants. PubMed. Retrieved January 24, 2026, from [Link]
-
Glock, K., et al. (1993). The tautomerism of indazolinone in aqueous solution. A note on the 'principle of vinylogy'. Journal of the Chemical Society, Perkin Transactions 2, (9), 1791-1796. Available at: [Link]
-
Almerico, A. M., et al. (2006). Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. Molecules, 11(6), 434-440. Available at: [Link]
-
Gedb, A. O., et al. (2023). Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods. Oriental Journal of Chemistry, 39(1). Available at: [Link]
-
Ivanova, B. B., et al. (2023). Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. RSC Advances, 13(31), 21450-21461. Available at: [Link]
-
Organic Chemistry Portal. (n.d.). Indazolone synthesis. Retrieved January 24, 2026, from [Link]
-
Raczyńska, E. D., et al. (2022). Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers. ACS Omega, 7(5), 4566-4577. Available at: [Link]
-
Almerico, A. M., et al. (2006). Theoretical Studies on the Tautomerism of 1,5,6,7-tetrahydro-4H-indazol-4-ones. PubMed. Retrieved January 24, 2026, from [Link]
-
Indazole C-3 substituent effects. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]
-
Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved January 24, 2026, from [Link]
-
Pérez-Serrano, J., et al. (2019). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 24(18), 3299. Available at: [Link]
-
The Structures of Indazolin-3-one (=1,2-Dihydro-3H-indazol-3-one) and 7-Nitroindazolin-3-one. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]
-
Zhang, J., et al. (2015). Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes. Dalton Transactions, 44(4), 1856-1863. Available at: [Link]
-
Wang, T., et al. (2022). Synthesis of Succinimide-Linked Indazol-3-ols Derived from Maleimides under Rh(III) Catalysis. ACS Omega, 7(29), 25687-25697. Available at: [Link]
-
Walsh Medical Media. (n.d.). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. Retrieved January 24, 2026, from [Link]
-
Comparison of Tautomerization, Vibrational Spectra and UV-Vis Analysis of β-Ketoester With Acetylacetone. An Experimental and Theoretical Study. (n.d.). Semantic Scholar. Retrieved January 24, 2026, from [Link]
-
Eckert, S., et al. (2022). Targeting Individual Tautomers in Equilibrium by Resonant Inelastic X-ray Scattering. The Journal of Physical Chemistry Letters, 13(11), 2623-2629. Available at: [Link]
-
Some Biologically Active Molecules Containing N‐1‐Alkyl Indazolone Moiety and Their Derivatives. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]
-
Molecular Structure, Intramolecular Hydrogen Bonding, Solvent-Induced Isomerization, and Tautomerism in Azolylmethylidene Derivatives of 2-Indanone. (n.d.). ResearchGate. Retrieved January 24, 2026, from [Link]
-
Kleinpeter, E., et al. (2018). On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols. Molecules, 23(1), 143. Available at: [Link]
Sources
- 1. researchgate.net [researchgate.net]
- 2. Indazole - Synthesis and Reactions as a Chemical Reagent_Chemicalbook [chemicalbook.com]
- 3. Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions - PMC [pmc.ncbi.nlm.nih.gov]
- 4. walshmedicalmedia.com [walshmedicalmedia.com]
- 5. The tautomerism of indazolinone in aqueous solution. A note on the ‘principle of vinylogy’ - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
- 6. researchgate.net [researchgate.net]
- 7. Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Effect of the Solvent and Substituent on Tautomeric Preferences of Amine-Adenine Tautomers - PMC [pmc.ncbi.nlm.nih.gov]
- 9. Azo-hydrazone tautomerism observed from UV-vis spectra by pH control and metal-ion complexation for two heterocyclic disperse yellow dyes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
- 10. On the Tautomerism of N-Substituted Pyrazolones: 1,2-Dihydro-3H-pyrazol-3-ones versus 1H-Pyrazol-3-ols - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Experimental and theoretical study on structure-tautomerism among edaravone, isoxazolone, and their heterocycles derivatives as antioxidants - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Theoretical studies on the tautomerism of 1,5,6,7-tetrahydro-4H-indazol-4-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Computational Study of the Keto-Enol Tautomerism of 3-Phenyl-2,4-Pentanedione in the Gaseous Phase and Solvents Using DFT Methods – Oriental Journal of Chemistry [orientjchem.org]
- 14. Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones - PMC [pmc.ncbi.nlm.nih.gov]
- 15. Synthesis of Succinimide-Linked Indazol-3-ols Derived from Maleimides under Rh(III) Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
- 16. researchgate.net [researchgate.net]
